Cas no 161374-29-4 (Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl-)

Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl- structure
161374-29-4 structure
Product Name:Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl-
CAS No:161374-29-4
MF:C14H17NO2S
MW:263.35528254509
CID:1341036
PubChem ID:10956393
Update Time:2025-04-20

Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl-
    • N-but-2-ynyl-4-methyl-N-prop-2-enylbenzenesulfonamide
    • 161374-29-4
    • DTXSID60449774
    • SCHEMBL14798321
    • Inchi: 1S/C14H17NO2S/c1-4-6-12-15(11-5-2)18(16,17)14-9-7-13(3)8-10-14/h5,7-10H,2,11-12H2,1,3H3
    • InChI Key: RFJXNXIAHHQKDG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(CC#CC)CC=C)(=O)=O

Computed Properties

  • Exact Mass: 263.09811
  • Monoisotopic Mass: 263.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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